Cas no 1806447-07-3 (3-Bromo-5-(3-oxopropyl)benzoic acid)

• Product Name: 3-Bromo-5-(3-oxopropyl)benzoic acid
• CAS No: 1806447-07-3
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 4793214
• Update Time: 2025-06-14

3-Bromo-5-(3-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-oxopropyl)benzoic acid

• Inchi： 1S/C10H9BrO3/c11-9-5-7(2-1-3-12)4-8(6-9)10(13)14/h3-6H,1-2H2,(H,13,14)
• InChI Key： KGQDMFTYELQOQW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Additional information on 3-Bromo-5-(3-oxopropyl)benzoic acid

Recent Advances in the Study of 3-Bromo-5-(3-oxopropyl)benzoic acid (CAS: 1806447-07-3)

3-Bromo-5-(3-oxopropyl)benzoic acid (CAS: 1806447-07-3) is a chemically modified benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromo and oxopropyl functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound make it a promising candidate for further pharmacological investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Bromo-5-(3-oxopropyl)benzoic acid as a key intermediate in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of diverse molecular scaffolds. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the reaction conditions, achieving high yields and purity. These findings underscore the compound's utility in the design of targeted therapies for cancer and inflammatory diseases.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where 3-Bromo-5-(3-oxopropyl)benzoic acid was utilized in the development of small-molecule probes for studying protein-protein interactions. The compound's reactive carbonyl group allowed for efficient conjugation with various nucleophiles, facilitating the creation of bioconjugates with enhanced binding affinity. This approach has opened new avenues for the exploration of intracellular signaling pathways and the identification of novel drug targets.

Furthermore, a 2024 study in ACS Chemical Biology demonstrated the potential of 3-Bromo-5-(3-oxopropyl)benzoic acid in the development of covalent inhibitors. The researchers designed a series of derivatives that selectively target cysteine residues in pathogenic enzymes, leading to irreversible inhibition. This strategy has shown promise in overcoming drug resistance mechanisms, particularly in the context of infectious diseases and oncology. The study also provided insights into the compound's pharmacokinetic properties, suggesting favorable bioavailability and metabolic stability.

In addition to its applications in drug discovery, 3-Bromo-5-(3-oxopropyl)benzoic acid has been explored as a building block for materials science. A recent publication in Chemical Communications described its use in the synthesis of functionalized polymers with tunable electronic properties. These materials exhibit potential applications in biosensing and drug delivery systems, further expanding the compound's utility beyond traditional medicinal chemistry.

In conclusion, the growing body of research on 3-Bromo-5-(3-oxopropyl)benzoic acid (CAS: 1806447-07-3) highlights its multifaceted role in chemical biology and drug development. Its unique structural features and reactivity profile make it a valuable tool for the synthesis of bioactive molecules and functional materials. Future studies are expected to delve deeper into its mechanistic insights and translational potential, paving the way for innovative therapeutic and technological advancements.